Cas no 21575-91-7 (Ethyl 3-(3-bromophenyl)-3-oxopropanoate)
Ethyl 3-(3-bromophenyl)-3-oxopropanoate is a brominated aromatic β-keto ester with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a reactive β-keto ester moiety and a bromine substituent on the phenyl ring, enabling versatile reactivity in cross-coupling reactions, cyclizations, and functional group transformations. The compound is particularly useful in the synthesis of heterocycles and complex aromatic systems due to its dual electrophilic and nucleophilic sites. Its stability under standard conditions and well-defined reactivity profile make it a valuable building block for researchers in medicinal chemistry and materials science. The ethyl ester group enhances solubility in common organic solvents, facilitating handling in synthetic workflows.
21575-91-7 structure
Product Name:Ethyl 3-(3-bromophenyl)-3-oxopropanoate
CAS No:21575-91-7
MF:C11H11BrO3
MW:271.107242822647
MDL:MFCD03424812
CID:280674
PubChem ID:24879810
Update Time:2025-06-09
Ethyl 3-(3-bromophenyl)-3-oxopropanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(3-bromophenyl)-3-oxopropanoate
- 3-(3-BROMO-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER
- Benzenepropanoic acid,3-bromo-b-oxo-, ethyl ester
- Ethyl (3-bromobenzoyl)acetate
- Ethyl-3-(3-bromophenyl)3-oxopropanoate
- 3-(3-Bromophenyl)-3-oxo-propionic acid ethylester
- 3-Bromo-?-oxo-benzenepropanoic acid ethyl ester Ethyl 3-(3-bromophenyl)-3-oxopropanoate
- 3-Bromo-ß-oxo-benzenepropanoic acid ethyl ester
- 3-(3-Bromo-Phenyl)-3-Oxo-Propionic Acid Ethylester
- AK135148
- Benzenepropanoic acid, 3-bromo-3-oxo-, ethyl ester
- 3-(3-Bromophenyl)-3-oxo-propionic acid ethyl ester
- 3-(3-Bromo-phenyl)-3-oxo-propionic
- Benzenepropanoic acid, 3-bromo-beta-
- AC-20669
- 3-(3-Bromophenyl)-3-oxopropanoic Acid Ethyl Ester
- MFCD03424812
- AB2832
- Ethyl-3-(3-bromophenyl)3-oxo propanoate
- 2-(3-bromobenzoyl)butanoate;Ethyl (3-Bromobenzoyl)acetate
- SCHEMBL290760
- A815494
- SY019933
- J-014154
- DS-4898
- A1-00190
- AKOS009260133
- DTXSID00175924
- 3-(3-bromophenyl)-3-oxopropionic acid ethyl ester
- Benzenepropanoic acid, 3-bromo-.beta.-oxo-, ethyl ester
- Ethyl (3-bromobenzoyl)acetate, 95%
- Benzenepropanoic acid,3-bromo-b-oxo-,ethyl ester
- CS-W022666
- Ethyl 3-bromo-3-oxobenzenepropionate
- 21575-91-7
- FT-0601988
- JSVMCOQPWKQNGU-UHFFFAOYSA-N
- DB-006234
-
- MDL： MFCD03424812
- Inchi： 1S/C11H11BrO3/c1-2-15-11(14)7-10(13)8-4-3-5-9(12)6-8/h3-6H,2,7H2,1H3
- InChI Key： JSVMCOQPWKQNGU-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C(CC(=O)OCC)=O
Computed Properties
- Exact Mass: 269.98900
- Monoisotopic Mass: 269.989
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.6
- Topological Polar Surface Area: 43.4
Experimental Properties
- Color/Form: liquid
- Density: 1.416 g/mL at 25 °C(lit.)
- Boiling Point: 255-256 °C(lit.)
- Flash Point: >230 °F
- Refractive Index: n20/D 1.565(lit.)
- PSA: 43.37000
- LogP: 2.58500
- Solubility: Not determined
Ethyl 3-(3-bromophenyl)-3-oxopropanoate Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
Ethyl 3-(3-bromophenyl)-3-oxopropanoate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Ethyl 3-(3-bromophenyl)-3-oxopropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 559261-1G |
Ethyl 3-(3-bromophenyl)-3-oxopropanoate |
21575-91-7 | 95% | 1G |
￥918.76 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 559261-5G |
Ethyl 3-(3-bromophenyl)-3-oxopropanoate |
21575-91-7 | 95% | 5G |
￥5360.77 | 2022-02-24 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HJ755-5g |
Ethyl 3-(3-bromophenyl)-3-oxopropanoate |
21575-91-7 | 95% | 5g |
1310.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HJ755-100mg |
Ethyl 3-(3-bromophenyl)-3-oxopropanoate |
21575-91-7 | 95% | 100mg |
87CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HJ755-250mg |
Ethyl 3-(3-bromophenyl)-3-oxopropanoate |
21575-91-7 | 95% | 250mg |
192CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HJ755-1g |
Ethyl 3-(3-bromophenyl)-3-oxopropanoate |
21575-91-7 | 95% | 1g |
303.0CNY | 2021-07-12 | |
| TRC | E900928-1g |
Ethyl 3-(3-Bromophenyl)-3-oxopropanoate |
21575-91-7 | 1g |
$98.00 | 2023-05-18 | ||
| TRC | E900928-5g |
Ethyl 3-(3-Bromophenyl)-3-oxopropanoate |
21575-91-7 | 5g |
$374.00 | 2023-05-18 | ||
| TRC | E900928-10g |
Ethyl 3-(3-Bromophenyl)-3-oxopropanoate |
21575-91-7 | 10g |
$620.00 | 2023-05-18 | ||
| Fluorochem | 014847-1g |
3-(3-Bromophenyl)-3-oxo-propionic acid ethylester |
21575-91-7 | 95% | 1g |
￡30.00 | 2022-02-28 |
Ethyl 3-(3-bromophenyl)-3-oxopropanoate Suppliers
Amadis Chemical Company Limited
Gold Member
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(CAS:21575-91-7)Ethyl 3-(3-bromophenyl)-3-oxopropanoate
Order Number:A815494
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:03
Price ($):168.0
Email:sales@amadischem.com
Ethyl 3-(3-bromophenyl)-3-oxopropanoate Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:21575-91-7)Ethyl 3-(3-bromophenyl)-3-oxopropanoate
Purity:99%
Quantity:25g
Price ($):168.0